![molecular formula C18H18ClF4N B6189608 2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride CAS No. 2680530-92-9](/img/no-structure.png)
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride
Overview
Description
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride (2B4F3TPH) is a synthetic compound that has been used in scientific research for a variety of applications. It is a derivative of pyrrolidine, a cyclic five-membered heterocyclic compound, and is made up of one benzyl group and one fluorine atom attached to a pyrrolidine ring. 2B4F3TPH is a white powder that is soluble in water and has a melting point of approximately 175°C. It is a non-toxic compound that is stable in aqueous solutions, making it a useful tool for biomedical research.
Mechanism of Action
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride is believed to act as an inhibitor of enzymes involved in metabolic pathways. It binds to the active sites of the enzymes, blocking their activity and preventing the metabolism of the substrate. In addition, this compound is believed to act as an activator of receptors, activating the receptor and allowing it to bind to its target molecule.
Biochemical and Physiological Effects
This compound has been shown to have an effect on the nervous system, cardiovascular system, and immune system. In the nervous system, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of neurotransmitters, resulting in an increase in the levels of neurotransmitters in the brain. In the cardiovascular system, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of cholesterol, resulting in a decrease in the levels of cholesterol in the blood. In the immune system, this compound has been shown to inhibit the activity of enzymes involved in the metabolism of cytokines, resulting in an increase in the levels of cytokines in the body.
Advantages and Limitations for Lab Experiments
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride is a non-toxic compound that is stable in aqueous solutions, making it a useful tool for biomedical research. It is soluble in water, making it easy to work with in the lab. Additionally, it is relatively inexpensive and readily available. However, it is not a very potent inhibitor of enzymes, so it may not be suitable for applications that require high levels of inhibition.
Future Directions
Future research on 2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride could focus on its use as an inhibitor of enzymes involved in metabolic pathways, as an activator of receptors, and as a tool for studying the structure and function of proteins. Additionally, further research could be conducted to explore its potential as a therapeutic agent for a variety of diseases, such as cancer and cardiovascular disease. Other potential applications include its use as a tool for studying the effects of drugs on the nervous system, the cardiovascular system, and the immune system. Finally, further research could be conducted to explore its potential as a tool for studying the effects of environmental factors, such as pollutants, on human health.
Synthesis Methods
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride can be synthesized from commercially available 4-fluoro-3-(trifluoromethyl)aniline and benzyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in a polar solvent such as dimethylformamide or dimethylsulfoxide at room temperature, and the product is purified by recrystallization from a mixture of chloroform and methanol.
Scientific Research Applications
2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride has been used in scientific research for a variety of applications, including as an inhibitor of enzymes involved in metabolic pathways, as an activator of receptors, and as a tool for studying the structure and function of proteins. It has also been used to study the effects of drugs on the nervous system and to study the effects of drugs on cancer cells. In addition, this compound has been used to study the effects of drugs on the cardiovascular system and to study the effects of drugs on the immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-benzyl-4-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine hydrochloride involves the reaction of benzylamine with 4-fluoro-3-(trifluoromethyl)benzaldehyde to form the corresponding imine, which is then reduced with sodium borohydride to yield the desired product. The hydrochloride salt is then formed by treatment with hydrochloric acid.", "Starting Materials": [ "Benzylamine", "4-fluoro-3-(trifluoromethyl)benzaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzylamine is reacted with 4-fluoro-3-(trifluoromethyl)benzaldehyde in the presence of a suitable solvent and a catalyst to form the corresponding imine.", "Step 2: The imine is then reduced with sodium borohydride in the presence of a suitable solvent to yield the desired product.", "Step 3: The product is then treated with hydrochloric acid to form the hydrochloride salt." ] } | |
CAS RN |
2680530-92-9 |
Molecular Formula |
C18H18ClF4N |
Molecular Weight |
359.8 |
Purity |
95 |
Origin of Product |
United States |
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